Cas no 75686-07-6 (13-cis-Fenretinide)

• Product Name: 13-cis-Fenretinide
• CAS No: 75686-07-6
• Molecular Formula: C₂₆H₃₃NO₂
• Molecular Weight: 391.54572
• CID: 1061945
• PubChem ID: 6440160

13-cis-Fenretinide Properties

Names and Identifiers

• 13-cis-Fenretinide
• retinal, 15-[(4-hydroxyphenyl)amino]-, (13cis)-
• (13cis)-15-[(4-Hydroxyphenyl)amino]retinal
• 75686-07-6
• SCHEMBL13402304
• (2Z,4E,6E,8E)-N-(4-Hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenamide
• CHEMBL58106
• 13-cis-N-(4-Hydroxyphenyl)retinamide
• Fenretinide, (13Z)-
• BDBM50347595
• WH13
• UNII-FC9HY55FGK
• Retinamide, N-(4-hydroxyphenyl)-, 13-cis-
• (2Z,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenamide
• CCRIS 4297
• Hydroxyphenyl retinamide
• (2Z,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)nona-2,4,6,8-tetraenamide
• FC9HY55FGK

• InChIKey： AKJHMTWEGVYYSE-DRYRGIGMSA-N
• Inchi： InChI=1S/C26H33NO2/c1-19(11-16-24-21(3)10-7-17-26(24,4)5)8-6-9-20(2)18-25(29)27-22-12-14-23(28)15-13-22/h6,8-9,11-16,18,28H,7,10,17H2,1-5H3,(H,27,29)/b9-6+,16-11+,19-8+,20-18-
• SMILES： CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)NC2=CC=C(C=C2)O)C)C

Computed Properties

• Exact Mass: 391.251129295g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 391.251129295g/mol
• Heavy Atom Count: 29
• Complexity: 726
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids